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Compound of Interest

Compound Name: Lactose-monohydrat

Cat. No.: B13396421

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered with the flowability of lactose monohydrate

powder.

Troubleshooting Guide
Poor flowability of lactose monohydrate is a common issue that can hinder manufacturing

processes such as direct compression tableting and capsule filling.[1] This guide provides a

systematic approach to diagnosing and resolving these issues.

Logical Troubleshooting Flow

The following diagram illustrates a step-by-step decision-making process for addressing poor

powder flow.
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Figure 1. Troubleshooting Decision Flow for Poor Lactose Monohydrate Flowability.
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Frequently Asked Questions (FAQs)
Q1: What are the primary causes of poor lactose monohydrate flowability?

A1: The primary causes of poor flowability in lactose monohydrate are its inherent

cohesiveness, irregular particle shape (tomahawk-like), and often small particle size.[2] These

factors lead to strong interparticle forces, preventing the powder from flowing freely.

Environmental factors such as high humidity can further exacerbate the issue by forming

capillary bridges between particles, while low humidity can lead to electrostatic charges that

increase cohesion.

Q2: How does particle size and shape affect the flowability of lactose monohydrate?

A2: Generally, larger and more spherical particles exhibit better flow properties.[3] Milled

grades of lactose monohydrate often have fine particles with an irregular shape, leading to poor

flow.[4] Processes like spray drying and granulation can create larger, more spherical

agglomerates, which significantly improves flowability by reducing the relative impact of

cohesive forces.[5][6]

Q3: What role does humidity play in the flowability of lactose powder?

A3: Humidity has a significant impact on the flowability of lactose monohydrate.

Low Humidity: Can lead to the build-up of electrostatic charges on the particle surfaces,

increasing interparticle attraction and reducing flowability.

High Humidity: Can cause the formation of liquid bridges between particles, which increases

cohesive forces and hinders flow.[7] The optimal relative humidity for the flowability of lactose

powders is generally between 30% and 50%.[8]

Q4: What are glidants and how do they improve the flowability of lactose monohydrate?

A4: Glidants are excipients added to powder formulations to improve their flow properties. They

work by reducing interparticle friction and cohesion. Common glidants for lactose monohydrate

include fumed silica (colloidal silicon dioxide) and magnesium stearate.[9][10] These glidants

adhere to the surface of the lactose particles, creating a smoother surface and reducing the

points of contact, thereby allowing the particles to slide past each other more easily.
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Q5: What is co-processing and how can it enhance the flowability of lactose?

A5: Co-processing involves combining lactose monohydrate with other excipients using

techniques like spray drying or melt granulation.[11] This process creates composite particles

with improved properties. For example, co-processing lactose with microcrystalline cellulose

can result in a product with both good flowability and compressibility.[11] Similarly, fluid-bed

melt granulation with binders like PEG 4000 can produce granules with superior flow

characteristics compared to the raw lactose monohydrate.[11]

Data on Flowability Improvement Techniques
The following tables summarize quantitative data from various studies, demonstrating the

effectiveness of different methods for improving the flowability of lactose monohydrate.

Table 1: Effect of Glidants and Processing on Lactose Monohydrate Flowability
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Treatment/Gra
de

Angle of
Repose (°)

Carr's Index
(%)

Hausner Ratio
Flowability
Characterizati
on

Untreated

Lactose
> 45 > 35 > 1.5 Very, very poor

Lactose + 1%

Magnesium

Stearate

(Tumbling

Blender)

- ~30 ~1.43 Poor

Lactose + 1%

Magnesium

Stearate

(Intensive

Mechanical

Processor)

- ~15 ~1.18 Good

Spray-dried

Lactose

(FlowLac® 100)

- 11 - 15 1.12 - 1.18
Good to

Excellent[10]

Co-processed

Lactose-Starch

(StarLac®)

- 11 - 15 1.12 - 1.18
Good to

Excellent[10]

Note: Specific values can vary based on the initial properties of the lactose and the precise

processing parameters.

Table 2: Flow Properties of Different Grades of Lactose
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Lactose Grade
Particle
Morphology

Median
Particle Size
(µm)

Angle of
Repose (°)

Flowability
Characterizati
on

Milled

(Pharmatose®

450M)

Irregular, fine ~18 High Poor[1]

Granulated

(SuperTab®

30GR)

Granules - Lower Good[1]

Spray-Dried

(SuperTab®

11SD)

Spherical - Low Excellent[1]

Anhydrous

(SuperTab®

21AN)

Irregular ~180 High
Poor (despite

large size)[12]

Experimental Protocols
Detailed methodologies for key experiments to assess powder flowability are provided below.

Experimental Workflow for Flowability Assessment

The following diagram outlines the general workflow for evaluating the flow properties of a

lactose monohydrate powder sample.
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Figure 2. Experimental Workflow for Assessing Powder Flowability.

Method 1: Determination of Angle of Repose
The angle of repose is the angle of the conical pile produced when a powder is poured onto a

horizontal surface.[13] A lower angle of repose indicates better flowability.

Apparatus:

Funnel with a controlled orifice

Stand to hold the funnel at a fixed height

Flat, horizontal circular base with a known diameter

Ruler or caliper
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Procedure:

Secure the funnel to the stand at a fixed height above the center of the circular base.

Carefully pour the lactose monohydrate powder through the funnel.

Allow the powder to form a conical pile that reaches the edges of the base.

Measure the height (h) of the powder cone from the center of the base to the apex.

Measure the radius (r) of the base of the cone.

Calculate the angle of repose (θ) using the following formula: θ = arctan(h/r)

Repeat the measurement at least three times and calculate the average.

Interpretation of Angle of Repose:

Angle of Repose (°) Flow Character

≤ 30 Excellent

31 - 35 Good

36 - 40 Fair

41 - 45 Passable

46 - 55 Poor

> 56 Very Poor

Method 2: Determination of Bulk Density, Tapped
Density, Carr's Index, and Hausner Ratio
These parameters are determined by measuring the volume of a powder before and after a

specified number of taps.[4]

Apparatus:
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Graduated cylinder (e.g., 100 mL)

Tapped density tester

Balance

Procedure:

Weigh a specific amount of lactose monohydrate powder (e.g., 50 g).

Gently pour the powder into the graduated cylinder.

Record the unsettled apparent volume (V₀). This is the bulk volume.

Calculate the bulk density: ρ_bulk = mass / V₀.

Place the graduated cylinder in the tapped density tester.

Operate the tester for a specified number of taps (e.g., 500 or 1250, as per USP guidelines).

Record the final tapped volume (Vf).

Calculate the tapped density: ρ_tapped = mass / Vf.

Calculate Carr's Index (CI) and Hausner Ratio (HR) using the following formulas:

Carr's Index (%) = [ (ρ_tapped - ρ_bulk) / ρ_tapped ] * 100

Hausner Ratio = ρ_tapped / ρ_bulk

Interpretation of Carr's Index and Hausner Ratio:
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Carr's Index (%) Hausner Ratio Flow Character

≤ 10 1.00 - 1.11 Excellent

11 - 15 1.12 - 1.18 Good

16 - 20 1.19 - 1.25 Fair

21 - 25 1.26 - 1.34 Passable

26 - 31 1.35 - 1.45 Poor

32 - 37 1.46 - 1.59 Very Poor

> 38 > 1.60 Very, very poor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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